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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)phenol

Cat. No.: B149201

An In-depth Technical Guide to 4-(Trifluoromethoxy)phenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-(Trifluoromethoxy)phenol (CAS No. 828-
27-3), a versatile fluorinated building block with significant applications in pharmaceuticals,
agrochemicals, and material science. This document delves into its chemical and physical
properties, synthesis, key applications, and safe handling protocols, offering field-proven
insights for laboratory and development settings.

Core Chemical Identity and Physical Properties

4-(Trifluoromethoxy)phenol is a substituted phenol featuring a trifluoromethoxy group at the
para position. This electron-withdrawing group imparts unique electronic properties, influencing
the reactivity and biological activity of molecules into which it is incorporated.
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Property Value Source(s)
CAS Number 828-27-3 [LI2]031[41[5]116]
Molecular Formula C7HsF30:2 (1121315161171
Molecular Weight 178.11 g/mol [11[4]5][6]
4-Hydroxyphenyl
Synonyms trifluoromethyl ether, p- (1121516181191
(Trifluoromethoxy)phenol
Light yellow to clear brown
Appearance T [516119]
liquid/oil
Melting Point 17-19 °C [61[9][10][11]
Boiling Point 92 °C @ 25 mmHg [4161[9]
Density 1.375g/mL @ 25 °C [4][6][10]
Refractive Index n20/D 1.447 [41[6][10]
Flash Point 86 °C (186.8 °F) [6][11]
Soluble in chloroform and
Solubility [6]

methanol

Synthesis Pathway Overview

The synthesis of 4-(Trifluoromethoxy)phenol is a multi-step process that highlights key

transformations in aromatic chemistry. The trifluoromethoxy group is typically introduced early

in the synthetic sequence. A representative pathway, as suggested by patent literature for

related compounds, involves the formation of a trifluoromethoxybenzene derivative followed by

functional group manipulations to introduce the phenol moiety.[12]

The causality behind this experimental choice lies in the stability of the trifluoromethoxy group

under various reaction conditions, making it a robust substituent to carry through a synthetic

sequence. The process is designed to be industrially scalable, employing manageable reaction

conditions and reagents.[12]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemscene.com/828-27-3.html
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-64.pdf
https://www.bldpharm.com/products/828-27-3.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/339865
https://www.pharmaffiliates.com/en/828-27-3-4-trifluoromethoxy-phenol-pa2706521.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.chemscene.com/828-27-3.html
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-64.pdf
https://www.bldpharm.com/products/828-27-3.html
https://www.pharmaffiliates.com/en/828-27-3-4-trifluoromethoxy-phenol-pa2706521.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.nordmann.global/en/products/4-trifluoromethoxy-phenol
https://www.chemscene.com/828-27-3.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/339865
https://www.pharmaffiliates.com/en/828-27-3-4-trifluoromethoxy-phenol-pa2706521.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.chemscene.com/828-27-3.html
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-64.pdf
https://www.pharmaffiliates.com/en/828-27-3-4-trifluoromethoxy-phenol-pa2706521.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.chemeo.com/cid/34-999-6/Phenol-4-trifluoromethoxy
https://www.chemimpex.com/products/46419
https://www.pharmaffiliates.com/en/828-27-3-4-trifluoromethoxy-phenol-pa2706521.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.chemimpex.com/products/46419
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.chemimpex.com/products/46419
https://www.chemsynthesis.com/base/chemical-structure-2554.html
https://www.biosynth.com/p/FT64442/828-27-3-4-trifluoromethoxyphenol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/339865
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.chemimpex.com/products/46419
https://www.sigmaaldrich.com/HK/zh/product/aldrich/339865
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.chemsynthesis.com/base/chemical-structure-2554.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/339865
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.chemsynthesis.com/base/chemical-structure-2554.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.biosynth.com/p/FT64442/828-27-3-4-trifluoromethoxyphenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1268120.htm
https://www.benchchem.com/product/b149201?utm_src=pdf-body
https://patents.google.com/patent/WO2016125185A2/en
https://patents.google.com/patent/WO2016125185A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

T n (e.g., AHF) T Nitration Nt (i ) Reduction (e.g., Fe/HCI) e \__Di & Hydrolysis 4

Click to download full resolution via product page

Caption: A potential synthetic route to 4-(Trifluoromethoxy)phenol.

Applications in Scientific Research and
Development

The unique electronic properties conferred by the trifluoromethoxy group make 4-
(Trifluoromethoxy)phenol a valuable building block in several high-technology sectors.

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of Active
Pharmaceutical Ingredients (APIs).[7][13] The trifluoromethoxy group can enhance metabolic
stability, lipophilicity, and binding affinity of drug candidates. It has been investigated for its
potential in developing anti-tuberculosis drugs.[11]

o Agrochemicals: This compound is utilized in the formulation of modern herbicides and
fungicides, where the trifluoromethoxy moiety can contribute to increased efficacy of the
active ingredients.[9]

o Material Science: 4-(Trifluoromethoxy)phenol is incorporated into advanced polymer
formulations to improve properties such as thermal stability and chemical resistance, making
them suitable for high-performance applications.[9]

¢ Fine and Electronic Chemicals: Its utility extends to the synthesis of dyes and liquid crystal
materials.[12]
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Key Structural Features:
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Caption: Structure-application relationship of 4-(Trifluoromethoxy)phenol.

Experimental Protocols: Safe Handling and Storage

Due to its hazardous nature,

strict adherence to safety protocols is mandatory when handling

4-(Trifluoromethoxy)phenol.

Step-by-Step Safe Handling Protocol

* Engineering Controls: Always handle this chemical within a certified chemical fume hood to

avoid inhalation of vapors.[2][14] Ensure that an emergency eye wash station and safety

shower are readily accessible.[2]

» Personal Protective Equipment (PPE):

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber)

inspected prior to use.[15][16]

o Eye Protection: Use chemical safety goggles and a face shield.[2]
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o Respiratory Protection: If working outside a fume hood or if aerosol generation is possible,
use a NIOSH-approved respirator with appropriate cartridges.[15]

o Skin and Body Protection: Wear a lab coat. For larger quantities, impervious clothing may
be necessary.[16]

e Handling Procedures:

[¢]

Avoid contact with skin, eyes, and clothing.

[e]

Do not breathe mists or vapors.[2][14]

o

Use non-sparking tools and proper grounding procedures to prevent static discharge.[2]

[¢]

Keep away from ignition sources, heat, and open flames.[14]

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.[2][15]

Storage Protocol

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][14]

o Keep under an inert atmosphere (e.g., nitrogen or argon) as the material can be
hygroscopic.[6][11][14]

o Store away from incompatible materials such as strong oxidizing agents and acid chlorides.
[14]
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Start Handling Procedure

Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

(Step 2: Work in Fume Hood)

Step 3: Handle Chemical
(Avoid Inhalation/Contact)

Step 4: Clean Work Area &
Decontaminate Gloves

Step 5: Store Securely
(Cool, Dry, Inert Gas)

End Procedure

Click to download full resolution via product page
Caption: Workflow for the safe handling of 4-(Trifluoromethoxy)phenol.

Safety and Toxicology Profile

4-(Trifluoromethoxy)phenol is classified as a hazardous substance. Understanding its
toxicological profile is critical for risk assessment and mitigation.
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GHS . Hazard
Hazard Class . Signal Word Source(s)
Pictogram Statement(s)
Acute Toxicity H301: Toxic if
GHSO06 Danger [1][6]
(Oral) swallowed.

H314: Causes

. severe skin
Skin
] o burns and eye

Corrosion/Irritatio  GHS05 Danger [1][2]1[6]
damage. / H315:

n
Causes skin
irritation.

) H318: Causes
Serious Eye ]
GHSO05 Danger serious eye [2]

Damage

damage.
) H335: May
STOT - Single ]
GHSO07 Danger cause respiratory  [2]

Exposure Co
irritation.
H412: Harmful to

Aquatic Hazard aquatic life with

] (None) Danger ) [1][6]

(Chronic) long lasting

effects.

In case of exposure, immediate first aid is crucial. For skin or eye contact, rinse thoroughly with
water for at least 15 minutes and seek immediate medical attention.[14][15] If inhaled, move
the person to fresh air.[14] If swallowed, rinse the mouth and get immediate medical help.[14]
[15]

Conclusion

4-(Trifluoromethoxy)phenol is a cornerstone intermediate for chemists and researchers in
drug discovery and material science. Its unique trifluoromethoxy substituent provides a
powerful tool for modulating molecular properties to achieve desired biological or material
characteristics. While its utility is vast, its hazardous nature demands rigorous adherence to
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safety protocols to ensure its responsible and effective use in advancing science and

technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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